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Compound of Interest

Compound Name: Xylose-1-13C

Cat. No.: B15140724 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe laboratory

practices is paramount. This guide provides essential, immediate safety and logistical

information for handling Xylose-1-13C, a stable isotope-labeled form of xylose. While stable

isotopes are non-radioactive, proper handling procedures are still necessary to ensure

personnel safety and maintain product integrity.[1][2]

Xylose-1-13C, like its unenriched counterpart D-Xylose, is a white, solid powder.[3][4] Safety

data sheets for D-Xylose indicate that it is not classified as hazardous.[4][5][6] However, as

with any chemical powder, appropriate personal protective equipment (PPE) should be worn to

avoid potential irritation and contamination.[4][7]

Recommended Personal Protective Equipment
(PPE)
The following table summarizes the recommended PPE for handling Xylose-1-13C in various

laboratory settings.
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Situation
Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Routine Handling

(Small

Quantities)

Safety glasses

with side shields

Nitrile or latex

gloves
Laboratory coat

Generally not

required under

normal use with

adequate

ventilation.[4]

Weighing/Transf

er (Potential for

Dust)

Safety goggles
Nitrile or latex

gloves
Laboratory coat

N95 or

equivalent dust

mask if

ventilation is

inadequate or

dust is

generated.

Large Quantity

Handling/Spill

Cleanup

Chemical safety

goggles or face

shield

Chemical-

resistant gloves

(e.g., nitrile)

Chemical-

resistant apron

or coveralls over

a lab coat

Air-purifying

respirator with a

particulate filter

(e.g., N95 or

P100)

Standard Operating Procedure for Handling Xylose-
1-13C
1. Engineering Controls:

Handle Xylose-1-13C in a well-ventilated area.

For procedures that may generate dust, such as weighing or transferring large quantities,

use a chemical fume hood or a ventilated balance enclosure.

2. Personal Hygiene:

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.
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Do not eat, drink, or smoke in areas where chemicals are handled.

Remove contaminated clothing and wash it before reuse.

3. Handling and Storage:

Avoid contact with skin, eyes, and clothing.[4]

Minimize dust generation and accumulation.[4]

Store in a tightly closed container in a cool, dry, and well-ventilated place.

Stable isotopes are not radioactive, so no special storage precautions related to radioactivity

are necessary.[1]

4. Spill and Disposal Plan:

Small Spills:

Wear appropriate PPE as outlined in the table above.

Carefully sweep or vacuum the spilled solid. Avoid generating dust.

Place the collected material into a sealed container for disposal.

Clean the spill area with a wet cloth or paper towels and dispose of them in the sealed

container.

Large Spills:

Evacuate the area and restrict access.

Ensure adequate ventilation.

Wear the appropriate PPE for large spills, including respiratory protection.

Follow the same cleanup procedure as for small spills.

Disposal:
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Dispose of waste in accordance with local, state, and federal regulations. As a non-

hazardous substance, disposal is typically with regular chemical waste, but always confirm

with your institution's environmental health and safety department.[1]

Visual Workflow for PPE Selection
The following diagram illustrates the decision-making process for selecting the appropriate PPE

when handling Xylose-1-13C.

Start Task Assessment

PPE Requirements

Proceed

Handling Xylose-1-13C Assess Task Type

Routine Handling:
- Safety Glasses

- Gloves
- Lab CoatRoutine Use

Potential for Dust:
- Safety Goggles

- Gloves
- Lab Coat

- Dust Mask (if needed)

Weighing/Transfer

Spill Cleanup:
- Chemical Goggles/Face Shield
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- Apron/Coveralls
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Spill

Proceed with Task
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Caption: PPE selection workflow for handling Xylose-1-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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